Tolmetin β-D-Glucuronide
Tolmetin β-D-Glucuronide
Tolmetin glucuronide belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Tolmetin glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolmetin glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tolmetin glucuronide is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
71595-19-2
VCID:
VC0026542
InChI:
InChI=1S/C21H23NO9/c1-10-3-5-11(6-4-10)15(24)13-8-7-12(22(13)2)9-14(23)30-21-18(27)16(25)17(26)19(31-21)20(28)29/h3-8,16-19,21,25-27H,9H2,1-2H3,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C21H23NO9
Molecular Weight:
433.4 g/mol
Tolmetin β-D-Glucuronide
CAS No.: 71595-19-2
Reference Standards
VCID: VC0026542
Molecular Formula: C21H23NO9
Molecular Weight: 433.4 g/mol
| CAS No. | 71595-19-2 |
|---|---|
| Product Name | Tolmetin β-D-Glucuronide |
| Molecular Formula | C21H23NO9 |
| Molecular Weight | 433.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H23NO9/c1-10-3-5-11(6-4-10)15(24)13-8-7-12(22(13)2)9-14(23)30-21-18(27)16(25)17(26)19(31-21)20(28)29/h3-8,16-19,21,25-27H,9H2,1-2H3,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChIKey | MEFIGCPEYJZFFC-ZFORQUDYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Appearance | Assay:≥95%A solid |
| Physical Description | Solid |
| Description | Tolmetin glucuronide belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Tolmetin glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolmetin glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tolmetin glucuronide is primarily located in the cytoplasm. |
| Synonyms | 1-[1-methyl-5-(4-methylbenzoyl)-1H-pyrrole-2-acetate]_x000B_β-D-Glucopyranuronic Acid; Tolmetin Glucuronide; |
| PubChem Compound | 155656 |
| Last Modified | Nov 11 2021 |
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